BENGHE Foundational & Exploratory

Check Availability & Pricing

Fenthion Oxon Sulfone (CAS: 14086-35-2): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenthion oxon sulfone

Cat. No.: B133082

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenthion oxon sulfone, a significant metabolite of the organophosphate insecticide Fenthion,
presents a subject of critical interest in toxicology, environmental science, and drug
development due to its potent acetylcholinesterase (AChE) inhibitory activity. This document
provides an in-depth technical overview of Fenthion oxon sulfone, encompassing its chemical
and physical properties, a proposed synthesis pathway, detailed analytical methodologies for
its detection, and a thorough examination of its toxicological profile and mechanism of action.
This guide is intended to serve as a comprehensive resource for professionals engaged in
research and development activities related to organophosphate compounds and their
biological interactions.

Chemical and Physical Properties

Fenthion oxon sulfone, also known by its systematic name, Dimethyl 3-methyl-4-
(methylsulfonyl)phenyl phosphate, is a solid, white to pale yellow compound.[1] It is a key
metabolite of Fenthion, formed through oxidative desulfuration of the phosphorothioate group
to a phosphate (oxon) and oxidation of the thioether group to a sulfone. These metabolic
transformations significantly increase its toxicity compared to the parent compound.[2]

Table 1: Chemical and Physical Properties of Fenthion Oxon Sulfone
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Property Value Reference
CAS Number 14086-35-2 (131415106171
Molecular Formula C10H1506PS [L11[31[41[61[7]
Molecular Weight 294.26 g/mol [L1311417]
Appearance Solid, White to Pale Yellow [1]

Dimethyl 3-methyl-4-
Synonyms (methylsulfonyl)phenyl [1][4]

phosphate, Fenoxon sulfone

Purity (as a standard)

299%

[1]

Storage Temperature

2-8°C

[1]

402.1°C at 760 mmHg

Boiling Point ) [8]
(Predicted)
Flash Point 197°C (Predicted) [8]
Density 1.308 g/cm? (Predicted) [8]
Synthesis

A specific, detailed experimental protocol for the synthesis of Fenthion oxon sulfone is not

readily available in the public domain. However, based on the known metabolism of Fenthion

and general organophosphate synthesis methodologies, a plausible two-step synthesis is

proposed below.

2.1. Proposed Synthesis Pathway

The synthesis can be envisioned to proceed via two key steps:

¢ Oxidation of 4-(methylthio)-m-cresol to 4-(methylsulfonyl)-m-cresol.

e Phosphorylation of 4-(methylsulfonyl)-m-cresol with a suitable dimethyl phosphorylating

agent.
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Step 2: Phosphorylation

Step 1: Oxidation

Oxidizing Agent Y\ ... ... ... .. 4-(methylthio)-m-cresol Oxidation 4-(methylsulfonyl)-m-cresol
(e.g., Oxone®)
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Effect of Fenthion Oxon Sulfone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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